Cas no 477887-45-9 (1-BUTYL-2-([(E)-(3-METHOXYPHENYL)METHYLIDENE]AMINO)-4,5-DIPHENYL-1H-PYRROLE-3-CARBONITRILE)
1-Butyl-2-([(E)-(3-methoxyphenyl)methylidene]amino)-4,5-diphenyl-1H-pyrrole-3-carbonitrile is a structurally complex pyrrole derivative with potential applications in organic synthesis and material science. Its key features include a conjugated aromatic system, a butyl substituent for enhanced solubility in organic solvents, and a methoxyphenyl-imine moiety that may facilitate further functionalization. The presence of both phenyl and nitrile groups contributes to its rigidity and electronic properties, making it a candidate for studies in nonlinear optics or as a precursor for heterocyclic frameworks. The E-configuration of the imine bond ensures stereochemical stability, while the pyrrole core offers versatility in coordination chemistry. This compound is suited for research in advanced molecular design and functional materials.
477887-45-9 structure
Product Name:1-BUTYL-2-([(E)-(3-METHOXYPHENYL)METHYLIDENE]AMINO)-4,5-DIPHENYL-1H-PYRROLE-3-CARBONITRILE
CAS No:477887-45-9
MF:C29H27N3O
MW:433.544186830521
CID:5270658
Update Time:2025-06-07
1-BUTYL-2-([(E)-(3-METHOXYPHENYL)METHYLIDENE]AMINO)-4,5-DIPHENYL-1H-PYRROLE-3-CARBONITRILE Chemical and Physical Properties
Names and Identifiers
-
- 1-BUTYL-2-([(E)-(3-METHOXYPHENYL)METHYLIDENE]AMINO)-4,5-DIPHENYL-1H-PYRROLE-3-CARBONITRILE
- 1H-Pyrrole-3-carbonitrile, 1-butyl-2-[[(3-methoxyphenyl)methylene]amino]-4,5-diphenyl-
- 1-butyl-2-[(E)-[(3-methoxyphenyl)methylidene]amino]-4,5-diphenyl-1H-pyrrole-3-carbonitrile
- 1-butyl-2-[(E)-(3-methoxyphenyl)methylideneamino]-4,5-diphenylpyrrole-3-carbonitrile
- 1-butyl-2-{[(E)-(3-methoxyphenyl)methylidene]amino}-4,5-diphenyl-1H-pyrrole-3-carbonitrile
-
- Inchi: 1S/C29H27N3O/c1-3-4-18-32-28(24-15-9-6-10-16-24)27(23-13-7-5-8-14-23)26(20-30)29(32)31-21-22-12-11-17-25(19-22)33-2/h5-17,19,21H,3-4,18H2,1-2H3/b31-21+
- InChI Key: HRCUTNQEXHGTCL-NJZRLIGZSA-N
- SMILES: O(C)C1=CC=CC(=C1)/C=N/C1=C(C#N)C(C2C=CC=CC=2)=C(C2C=CC=CC=2)N1CCCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 33
- Rotatable Bond Count: 8
- Complexity: 657
- XLogP3: 6.5
- Topological Polar Surface Area: 50.3
1-BUTYL-2-([(E)-(3-METHOXYPHENYL)METHYLIDENE]AMINO)-4,5-DIPHENYL-1H-PYRROLE-3-CARBONITRILE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00893337-1g |
1-Butyl-2-[(E)-[(3-methoxyphenyl)methylidene]amino]-4,5-diphenyl-1H-pyrrole-3-carbonitrile |
477887-45-9 | 90% | 1g |
¥2401.0 | 2023-03-25 | |
| Ambeed | A903576-1g |
1-Butyl-2-[(E)-[(3-methoxyphenyl)methylidene]amino]-4,5-diphenyl-1H-pyrrole-3-carbonitrile |
477887-45-9 | 90% | 1g |
$350.0 | 2025-04-19 | |
| Key Organics Ltd | 2P-380S-1MG |
1-butyl-2-{[(E)-(3-methoxyphenyl)methylidene]amino}-4,5-diphenyl-1H-pyrrole-3-carbonitrile |
477887-45-9 | >90% | 1mg |
£28.00 | 2025-02-09 | |
| Key Organics Ltd | 2P-380S-5MG |
1-butyl-2-{[(E)-(3-methoxyphenyl)methylidene]amino}-4,5-diphenyl-1H-pyrrole-3-carbonitrile |
477887-45-9 | >90% | 5mg |
£35.00 | 2025-02-09 | |
| Key Organics Ltd | 2P-380S-10MG |
1-butyl-2-{[(E)-(3-methoxyphenyl)methylidene]amino}-4,5-diphenyl-1H-pyrrole-3-carbonitrile |
477887-45-9 | >90% | 10mg |
£48.00 | 2025-02-09 | |
| Key Organics Ltd | 2P-380S-50MG |
1-butyl-2-{[(E)-(3-methoxyphenyl)methylidene]amino}-4,5-diphenyl-1H-pyrrole-3-carbonitrile |
477887-45-9 | >90% | 50mg |
£77.00 | 2025-02-09 | |
| Key Organics Ltd | 2P-380S-100MG |
1-butyl-2-{[(E)-(3-methoxyphenyl)methylidene]amino}-4,5-diphenyl-1H-pyrrole-3-carbonitrile |
477887-45-9 | >90% | 100mg |
£110.00 | 2025-02-09 |
1-BUTYL-2-([(E)-(3-METHOXYPHENYL)METHYLIDENE]AMINO)-4,5-DIPHENYL-1H-PYRROLE-3-CARBONITRILE Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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